Spergulagenin A

• CAS RN: 11049-57-3
• Molecular Formula: C30H50O4
• Molecular Weight: 474.7 g/mol
• IUPAC Name: 1-[(3R,3aR,4S,5aR,5bR,7aR,9S,11aR,11bR,13R,13aR,13bR)-4,9,13-trihydroxy-3,5a,5b,8,8,11a,13b-heptamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-yl]ethanone
• InChI: InChI=1S/C30H50O4/c1-17(31)26(4)13-14-28(6)23(26)19(33)16-30(8)24(28)18(32)15-21-27(5)11-10-22(34)25(2,3)20(27)9-12-29(21,30)7/h18-24,32-34H,9-16H2,1-8H3/t18-,19+,20+,21-,22+,23+,24-,26+,27+,28+,29-,30-/m1/s1
• InChI Key: AWCCLWPHALOMSP-JCIKFPHQSA-N
• Isomeric SMILES: CC(=O)[C@@]1(CC[C@]2([C@H]1[C@H](C[C@@]3([C@@H]2[C@@H](C[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)O)C)O)C)C
• SMILES: CC(=O)C1(CCC2(C1C(CC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)O)C)C

Description

Spergulagenin A is a natural compound that is found in the seeds of Spergularia rubra, a plant that is commonly found in Europe and Asia. It has been the subject of extensive research due to its potential applications in various fields, including medicine and agriculture. In

Scientific Research Applications

Triterpenoid Saponins and Structural Analysis

• Study Overview : Research identified novel triterpenoid saponins related to spergulagenin A in Mollugo spergula. Detailed structural analysis was conducted using advanced techniques like 2D-NMR and HR-FAB-MS, coupled with chemical and enzymatic transformations.
• Key Finding : Discovery of spergulin A and spergulin B, which are modified hopane group triterpenoid saponins, highlighting the complex structural diversity in natural compounds related to spergulagenin A (Sahu et al., 2001).

α-Glucosidase Inhibitory Activity

• Study Overview : Investigation into α-glucosidase inhibitory activity in Glinus oppositifolius led to the isolation of triterpene saponins, including spergulagenin A derivatives.
• Key Finding : These compounds exhibited significant inhibitory activity, with compound variations showing different degrees of enzyme inhibition, demonstrating potential therapeutic applications in glucose metabolism and diabetes management (Kumar et al., 2013).

Hypoglycemic Effect in Diabetic Models

• Study Overview : Examined the hypoglycemic effect of Spergularia purpurea, a plant containing spergulagenin A, in diabetic animal models.
• Key Finding : The study found significant decreases in blood glucose levels, indicating the plant extract's potential in managing diabetes through mechanisms independent of insulin secretion (Eddouks et al., 2003).

Cholesterol-lowering Activity

• Study Overview : Investigated the cholesterol-lowering effects of Spergularia purpurea in diabetic rats.
• Key Finding : Significant reduction in plasma cholesterol levels was observed, suggesting potential cardiovascular benefits in diabetic conditions (Jouad et al., 2003).